Plastics in freshwaters are a major problem for socio-ecological systems, calling upon smart policies for its solution. At the same time, there is a lack of relevant monitoring data on plastics in freshwaters to design such policies, specifically in the so-called Global South. This study, therefore, aims to analyze the complex barriers to mo-nitoring plastics in freshwaters in example cases of the Global South, as a starting point for more tailored monitoring, and targeted policies to reduce plastics in the environment. Based on a survey amongst 45 stakeholders in Ghana and Cambodia, we systematically analyze general barriers as well as specific technical, human, financial, and knowledge barriers identified through literature analysis and based on eight expert interviews. Results show that barriers to plastic monitoring are in general rather high, with survey respondents indicating rather high challenges with regard to the indicated barriers in both cases. Further, only slight variations between cases exist, with some barriers being slightly higher in Ghana than in Cambodia. Based on these results we call for both specific capacity development activities and less capacity-intense monitoring goals such as macro plastic monitoring to identify hotspots for policy interventions.

A critical aspect of climate policy is effective communication about greenhouse gas emissions (GHG-E) themselves. However, since attitudes towards climate change vary by different segments of the population, different methods of communication about GHG-E may be necessary. This study investigates different responses to GHG-E information by population and how to best communicate such information with them. Eight framing techniques following goal framing theory and moral foundations theory were developed, and a discrete choice experiment was applied to determine willingness to pay (WTP) for CO2 emissions reductions. Six segmentation analyses for people’s WTP for emissions under different framing techniques were carried out for culture, region, urban-rural residence, political leaning, attitudes and beliefs towards climate change, and income. Based on the data of 2015 respondents from six provinces of Canada, the strength of GHG information influence was tested according to different respondent segmentations. The results show that in most cases, an emoticon framing has the strongest influence, though two exceptions exist: With respect to political orientation, nearly all framings were ineffective for those on the extremes, and for those on the right (not extreme) the current label has the largest impact; With respect to climate change motivation, color framing works best for those unsure how to reduce emissions, while the current label works for those uninterested in reducing their emissions. Surprisingly, “tree” framing was most effective among those who report not being concerned about climate change. The results help policy and decision-makers improve the likelihood of climate-friendly choices being made.

The relation between digitalization and environmental sustainability is ambiguous. There is potential of various digital technologies to slow down the transgression of planetary boundaries. Yet resource and energy demand for digital hardware production and use of data-intensive applications is of substantial size. The world over, there is no comprehensive regulation that addresses opportunities and risks of digital technology for sustainability. In this perspective article, we call for a Digital Green Deal that includes strong, cross-sectoral green digitalization policies on all levels of governance. We argue that a Digital Green Deal should first and foremost aim at greater policy coherence: Current digital policy initiatives should include measures that service environmental goals, and environmental policies must address risks and advance opportunities of digital technologies to spur sustainability transformations.

As water organizations adopt green infrastructure for stormwater management to increase sustainability, new types of professionals are needed that were not previously widespread in the industry. Ecologists and other ecologically-oriented employees are being brought into these organizations that have long been mostly oriented around an engineering knowledge system. This study examines how these two different knowledge systems interact within a water organization, outlining the differences in their underlying assumptions and orientations that can cause friction. The research used a case study approach to examine implementation of asset management within a water organization that has been building and managing green infrastructure for over thirty years. It found that integration around a common decision process can occur, but that it is a slow process filled with continuous negotiation. The research suggests that water organizations looking to establish green infrastructure programs should be more aware and intentional about discussing differences in professional knowledge systems when bringing new types of professions into an established organization.

A major public health challenge facing local administrations is reducing the preventable burden of non-communicable diseases making cities more resilient against environmental threats. The objective of this work was to conduct a synthesis of scientific evidence relating to the local context and implement a translational process to support the Department of the Environment in order to improve integration with concurrent policy sectors to urban health and sustainability goals. The first phase reviewed the studies on the association between environmental risk factors and human health and on the contamination levels of the environmental matrices; the second phase synthesised the data in key messages according to the concerns formulated with the collaboration of the Environmental Department. A total of 31 studies were assessed: 21 investigated environmental risk factors, and 9 measured the presence of pollutants in the environmental matrices. The findings identified air and noise pollution as the most important threats associated with respiratory and cardiovascular diseases, together with significant contamination levels of the urban environment from microplastics and hydrocarbons. Based on the review findings, a layman's report for the City Council and the citizens, explicitly addressing emerging issues, was made publicly accessible. A lack of specific, updated and exchangeable data for city health profiling in a deteriorated environmental context represented the main barrier to a resilient community. The suggested recommendation for the local administration was to adopt an environmental policy integration framework to strengthen the monitoring of the impact on citizens' health.

Although Taiwan proposed 2020 to achieve net-zero carbon emissions by 2050, it has encountered difficulties making this transition. This research argues that climate issues involve epistemic politics and competition and those different discourses require the construction of socially robust knowledge (SRK) in reflexive, contextual confrontation, and competition. A society with strong SRK can lead the country’s net-zero carbon emissions decision, system, and transformation. This article analyses the types of environmental movements and the strength of their production of SRK with two cases that discusses the current lag of net-zero transition.The study found that the elements of successful transition include the same object of resistance, based on rational risk knowledge debate, and multi-level social mobilisation, which constitutes a strong SRK. A solid SRK package successfully reframes the development thinking of Taiwanese society. The net-zero movement needs a transparent object of resistance; environmental groups need to familiarise themselves with the issue of climate warming, resulting in a gap in appeals, mobilisation strategies, stages, and dominance. Although the latter still presents a certain degree of SRK and constitutes a policy of confrontation or competition with the government, the issues of appeal are pretty diverse, showing scattered initiatives. Folk-focused issues and discourses cannot build a strong agora, thus failing to reframe the social development framework and create more elements or opportunities for social transformation to a green path; as a result, Taiwan’s sluggish climate governance and net-zero transition have encountered dilemmas both at home and abroad.

Urban development and growth have a significant impact on the environment, contributing to ongoing climate change and affecting the resilience of urban communities. However, cities also have the potential to become innovation centers and drive the urgent green transition. Smart cities, in particular, rely on digital services to enhance citizens' quality of life while minimizing their environmental footprint. Therefore, public authorities and policymakers must leverage technological innovations and smart sensing to gather and process relevant data in real-time, supporting citizens' well-being through dedicated services. This work aims to provide a perspective toward healthier and more resilient smart cities by integrating personal, contextual, and environmental data to enhance Early Warning Systems and resiliency planning. Existing studies on the usage of smart sensing technologies in healthcare and environmental assessment services are reviewed to present existing opportunities in both fields. A critical analysis of the background is provided, highlighting the potentials and challenges of the proposed smart city management protocol, leveraging data directly collected by citizens - viewed in this sense as data prosumers.

Over the past two decades, civil society advocacy to improve plastics governance has been surging across the global South. This diverse, fragmented, bottom-up advocacy is now a key force, this Perspective article contends, reforming policy and elevating concerns for community justice, social equity, and human rights. A variety of strategies characterize this advocacy. Activists are raising public awareness and diffusing norms of appropriate behaviour. They are organizing cleanups, partnering with local businesses, and modelling social enterprises. And they are shaming transnational corporations, lobbying governments, and participating in multilateral forums. These mutually-reinforcing strategies, the article maintains, are intensifying pressure to transform plastics governance globally, including negotiating an ambitious plastics treaty. Calls are growing louder for governments to impose targets for ending plastic pollution, eliminate harmful plastics, and reduce overall production. Pressure is rising on states to end trade in unrecyclable plastics, phase out incineration, and require manufacturers to redesign plastic products. Demands are mounting for greater producer responsibility for plastic pollution, a stronger precautionary principle when governing plastics, and more investment in waste and recycling infrastructure. States are also facing growing civil society pressure to implement just transitions to waste-free economies that prioritize the rights of communities and marginalized peoples. More research will be necessary in the coming years to fully evaluate the global influence of South-based advocacy to improve plastics governance. Still, the author concludes, this case offers valuable insights into the ability of South-based activism to not only influence, but also take a leading role in strengthening global environmentalism.

Under climate change, many parts of the world are warming with increasing frequencies and intensities of heatwaves, bringing heat-health risks to places including those that have a historically temperate or cool climate. These places may have extensive experience in managing cold-health risks, while experience is lacking in dealing with heat-health risks due to their lack of historical exposure to high temperatures. This paper explores this overlooked area of the challenges and opportunities of heat-health governance in cool places using Scotland as a case study. Various important themes of heat-health governance in cool places were identified by the study, including socio-cultural barriers to intervention, vulnerable population overlaps, temporal and geographical scales, and governance arrangements. The study found challenges in managing heat-health risks including a perceived lack of heat-health risks and policy priority as well as unsuitable building stock. Meanwhile, it also identified opportunities for governing cold and heat risks holistically within existing institutional systems and creating co-benefits of improving communication and information dissemination, reducing inequality and improving indoor thermal comfort of both cold and heat as well as providing good quality greenspace. Our findings contribute to the development or improvement of national/regional strategies to manage heat-health risks not only in Scotland but also in other places with a historically cool or temperate climate.

Drawing on decolonial thought, this article provides a perspective on local indigenous knowledge and governance systems as a resource for informing wildfire risk policy approaches and collaborative environmental security. In 2019, the Indigenous Territory of Lomerío in Bolivia was heavily affected by wildfires, due to a combination of fires that penetrated the territory from outside and others that spread from inside. As result, the Bolivian Forest Management Agency (ABT) started threatening indigenous people with criminal action for using fire in their livelihood practices. In response, in 2020 and with the support of several institutions, the Union of Indigenous Communities of Lomerío (CICOL) initiated a series of activities to ensure local control of wildfire risk management in the territory. These include a written burning protocol, a fire monitoring programme, water basin and forest conservation policies, participatory research conducted by indigenous researchers about the use of fire in Lomerío and cultural revitalization strategies. The article presents the results of these different strategies and their contributions to creating awareness of appropriate regulations for wildfire risk management by national authorities from the perspective of the Monkoxɨ indigenous people.